Cas no 1339716-37-8 (N-cyclobutyl-4-methoxy-2-methylaniline)

• Product Name: N-cyclobutyl-4-methoxy-2-methylaniline
• CAS No: 1339716-37-8
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5178658
• PubChem ID: 62871687
• Update Time: 2026-03-05

N-cyclobutyl-4-methoxy-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• N-cyclobutyl-4-methoxy-2-methylaniline
• Benzenamine, N-cyclobutyl-4-methoxy-2-methyl-

• Inchi： 1S/C12H17NO/c1-9-8-11(14-2)6-7-12(9)13-10-4-3-5-10/h6-8,10,13H,3-5H2,1-2H3
• InChI Key： BUWSOYZKOOCGHW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C)C=1)NC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3

Additional information on N-cyclobutyl-4-methoxy-2-methylaniline

Introduction to N-cyclobutyl-4-methoxy-2-methylaniline (CAS No. 1339716-37-8)

N-cyclobutyl-4-methoxy-2-methylaniline, a compound with the chemical identifier CAS No. 1339716-37-8, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of anilines, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of N-cyclobutyl-4-methoxy-2-methylaniline, particularly the presence of a cyclobutyl group and methoxy substituents, contribute to its unique chemical properties and potential applications in drug development.

The cyclobutyl group in the molecular structure of N-cyclobutyl-4-methoxy-2-methylaniline imparts steric hindrance, which can influence the compound's interactions with biological targets. This steric effect is crucial in determining the compound's efficacy and selectivity in biological systems. Additionally, the methoxy groups at the 4-position and 2-position enhance the lipophilicity and solubility of the molecule, making it more suitable for formulation and delivery in pharmaceutical applications.

In recent years, there has been growing interest in aniline derivatives due to their potential as pharmacophores in various therapeutic areas. N-cyclobutyl-4-methoxy-2-methylaniline has been studied for its potential role in the development of novel drugs targeting neurological disorders, cancer, and inflammatory conditions. The structural motif of this compound resembles several known bioactive molecules, suggesting that it may exhibit similar pharmacological effects.

One of the most compelling aspects of N-cyclobutyl-4-methoxy-2-methylaniline is its versatility in synthetic chemistry. The presence of reactive sites such as the aromatic ring and amine group allows for further functionalization, enabling chemists to design derivatives with tailored properties. This flexibility is particularly valuable in drug discovery pipelines, where modifications can be made to optimize potency, selectivity, and pharmacokinetic profiles.

Recent research has highlighted the importance of understanding the molecular interactions between N-cyclobutyl-4-methoxy-2-methylaniline and biological targets. Computational studies have been instrumental in predicting how this compound might bind to enzymes or receptors, providing insights into its potential mechanism of action. These studies have also helped identify key structural features that contribute to its binding affinity and selectivity.

The synthesis of N-cyclobutyl-4-methoxy-2-methylaniline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the cyclobutyl moiety efficiently. These methods not only improve the efficiency of synthesis but also minimize byproduct formation, making the process more sustainable and environmentally friendly.

In addition to its pharmaceutical applications, N-cyclobutyl-4-methoxy-2-methylaniline has shown promise in material science research. Its unique structural properties make it a candidate for developing new materials with enhanced thermal stability and mechanical strength. The incorporation of this compound into polymers or coatings could lead to innovative solutions in industrial applications.

The regulatory landscape for N-cyclobutyl-4-methoxy-2-methylaniline is another critical consideration in its development and commercialization. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced under controlled conditions that meet safety and quality standards. Regulatory agencies require thorough documentation of synthesis processes, quality control measures, and toxicological studies before approving a new drug or material containing this compound.

Future research directions for N-cyclobutyl-4-methoxy-2-methylaniline include exploring its potential as an intermediate in synthesizing more complex molecules. By understanding its reactivity patterns and synthetic utility, chemists can develop new methodologies that leverage this compound's unique properties. This could lead to breakthroughs in drug discovery and material science, opening up new avenues for innovation.

The role of computational chemistry in studying N-cyclobutyl-4-methoxy-2-methylaniline cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound will behave in different environments, providing valuable insights into its interactions with other molecules. These predictions can guide experimental design and help identify promising leads for further investigation.

In conclusion, N-cyclobutyl-4-methoxy-2-methylaniline (CAS No. 1339716-37-8) is a versatile and promising compound with significant potential in pharmaceutical chemistry and material science. Its unique structural features, combined with its synthetic accessibility, make it an attractive candidate for further research and development. As our understanding of its properties grows, so too does its potential to contribute to advancements in medicine and technology.